3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 3-(cyclopenten-1-ylmethyl)oxolane-3-carbaldehyde
• InChI: InChI=1S/C11H16O2/c12-8-11(5-6-13-9-11)7-10-3-1-2-4-10/h3,8H,1-2,4-7,9H2
• InChI Key: YMUFOBUUXTZVAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)CC2(CCOC2)C=O

Description

3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde is a tetrahydrofuran (oxolane) derivative featuring a carbaldehyde group and a cyclopentenylmethyl substituent at the 3-position of the oxolane ring. This compound’s structure combines a polar aldehyde moiety with a hydrophobic cyclopentene-derived substituent, making it a versatile intermediate in organic synthesis. Its reactivity is influenced by the electron-withdrawing aldehyde group and the steric effects of the cyclopentenylmethyl group, which may direct applications in cycloaddition reactions or as a precursor for heterocyclic systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde typically involves the cycloaddition reaction of phenacylmalononitriles and o-hydroxychalcones in ethanol at room temperature. This reaction is promoted by triethylamine and results in the formation of multifunctionalized cyclopent-3-ene-1-carboxamides . The reaction conditions are mild, and the yields are generally good with high diastereoselectivity.

Industrial Production Methods

While specific industrial production methods for 3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form primary alcohols.

Substitution: The oxolane ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary alcohols.

Substitution: Formation of substituted oxolane derivatives.

Scientific Research Applications

3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to modifications that can alter their function. The oxolane ring can participate in ring-opening reactions, further contributing to its reactivity.

Comparison with Similar Compounds

Structural Analogues from Available Data

Key structural analogues identified from supplier databases and regulatory documents include:

Compound Name	Substituent at Oxolane 3-Position	CAS Number	Key Features
3-(Cyclopent-1-en-1-ylmethyl)oxolane-3-carbaldehyde	Cyclopentenylmethyl	Not provided	Hydrophobic, unsaturated substituent
3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde	3-Hydroxybutan-2-yl	1936632-82-4	Hydroxyl group enhances polarity
3-(3-Hydroxybenzyl)thiazolidine-2,4-dione	3-Hydroxybenzyl	68931-36-2	Aromatic, heterocyclic backbone

Data derived from supplier listings and regulatory reports .

Physicochemical Properties (Inferred)

• Hydrophobicity : The cyclopentenylmethyl group in the target compound imparts greater hydrophobicity compared to hydroxylated derivatives like 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde, which likely exhibits improved aqueous solubility due to its hydroxyl group .
• Reactivity : The aldehyde group in all analogues is reactive toward nucleophiles (e.g., Grignard reagents, amines). However, steric hindrance from the cyclopentenylmethyl group may slow reactions compared to less bulky substituents.
• Stability : The unsaturated cyclopentene ring may confer susceptibility to oxidation or Diels-Alder reactions, whereas hydroxy-substituted analogues might show higher thermal stability .

Industrial and Research Relevance

• Commercial Availability : The target compound’s absence from supplier databases (as of 2025) contrasts with hydroxy-substituted analogues, which are listed with 1–3 suppliers, indicating niche research applications .
• Regulatory Status : Cycloate derivatives (e.g., 1,1-dimethyl-2-octylcyclobutane) are regulated under EPA guidelines, suggesting that structurally related carbaldehydes may require similar environmental hazard assessments .